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Compound Name: Acrinathrin
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For Research, Scientific, and Drug Development Professionals

Introduction

Acrinathrin is a synthetic pyrethroid insecticide and acaricide used to control a broad spectrum
of phytophagous insects and mites.[1] As a member of the Insecticide Resistance Action
Committee (IRAC) Mode of Action (MoA) Group 3A, its neurotoxic properties make it an
effective tool in managing agricultural pests.[1] However, its application within an Integrated
Pest Management (IPM) framework requires careful consideration due to its high toxicity to
non-target organisms, particularly beneficial arthropods and aquatic life.[1] An IPM approach
seeks to combine multiple pest control strategies (biological, cultural, physical, and chemical) to
minimize economic, health, and environmental risks. The judicious use of chemical controls like
Acrinathrin is contingent on a thorough understanding of its mode of action, efficacy, non-
target effects, and resistance management strategies.

Mode of Action

Acrinathrin functions as a potent neurotoxin with both contact and stomach action.[1] Its
primary molecular target is the voltage-gated sodium channel in the nerve cells of insects and
mites.[1] By binding to these channels, Acrinathrin modifies their gating kinetics, forcing them
to remain open for an extended period. This action disrupts the normal transmission of nerve
impulses, leading to continuous nerve stimulation (hyperexcitation), subsequent paralysis, and
eventual death of the pest.[2]
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1. Prepare Serial Dilutions 2. Prepare Uniform Leaf Discs
of Acrinathrin & Control from Host Plant

3. Dip Leaf Discs in Solutions
(10-20 sec)

4. Air-Dry Leaf Discs
(1-2 hours)

5. Place Discs in Petri Dishes
on Moist Filter Paper

6. Transfer Adult Mites
to Each Leaf Disc

7. Incubate under Controlled
Conditions (24-48h)

8. Assess Mortality

9. Probit Analysis to
Determine LC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acrinathrin: Application Notes for Integrated Pest
Management (IPM)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052264#application-of-acrinathrin-in-integrated-pest-
management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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